Ethyl 5-hydroxy-6-methylnicotinate
Overview
Description
Ethyl 5-hydroxy-6-methylnicotinate, also known as EMN, is an organic compound with a broad range of applications in research and industry. It is a derivative of nicotinic acid, an important component of vitamin B3. EMN is typically used as an intermediate in the synthesis of other compounds, such as pharmaceuticals and cosmetics. It can also be used as a catalyst in organic reactions, and it has been studied for its potential use in medical treatments.
Scientific Research Applications
Chemical Synthesis and Derivatives
Ethyl 2-aminooxymethyl-6-phenylnicotinate hydrochloride, a derivative of Ethyl 5-hydroxy-6-methylnicotinate, was synthesized, leading to the development of a new heterocyclic compound, 2-phenyl-5, 6-dihydro-8H-pyrido[3, 2-d][1, 2]oxazin-5-one (Yu. V. Markova et al., 1970). This synthesis process indicates the potential of Ethyl 5-hydroxy-6-methylnicotinate in forming novel heterocyclic structures valuable in chemical research.
Pharmaceutical Intermediate Development
In the development of the P2Y12 receptor antagonist AZD1283, Ethyl 6-chloro-5-cyano-2-methylnicotinate was used as a key intermediate (S. Andersen et al., 2013). This showcases its application in the synthesis of pharmaceutical compounds, particularly in supporting preclinical and clinical studies.
Enzymatic Biotransformation Studies
Research on Ralstonia/Burkholderia sp. strain DSM 6920 highlighted its ability to regioselectively hydroxylate 6-methylnicotinate in the C2 position, resulting in the production of 2-hydroxy-6-methylnicotinate (A. Tinschert et al., 2000). This finding is significant for understanding microbial transformations of compounds like Ethyl 5-hydroxy-6-methylnicotinate.
Antibacterial Applications
A study on the transition metal complexes of 2-Hydroxy-6-methylnicotinic acid revealed their potential for antibacterial applications. These complexes showed in-vitro antibacterial activity against various bacteria, indicating the broader biomedical relevance of Ethyl 5-hydroxy-6-methylnicotinate derivatives (S. Verma & N. Bhojak, 2018).
Supramolecular Chemistry
Ethyl 5-hydroxy-6-methylnicotinate-related compounds have been synthesized and their structures determined, leading to studies in supramolecular chemistry. For instance, ethyl 5-cyano-6-(3-(1,3-dioxoisoindolin-2-yl)propoxy)-4-(3-methoxyphenyl)-2-methylnicotinate was investigated for its supramolecular self-assembly through noncovalent interactions (Jayanta Dowarah et al., 2022).
properties
IUPAC Name |
ethyl 5-hydroxy-6-methylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)10-5-7/h4-5,11H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHOAHFQMCGNFSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(N=C1)C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-hydroxy-6-methylnicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,1-Bis(4-chlorophenyl)-2-[(3-methoxyphenyl)methylamino]ethanol](/img/structure/B3035463.png)
![4-[(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile](/img/structure/B3035467.png)
![2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-3-(methoxyimino)propanenitrile](/img/structure/B3035469.png)
![1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-methyl-4-nitro-1H-pyrazol-5-amine](/img/structure/B3035476.png)
![1-cyclopropyl-5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-1,2,3,4-tetraazole](/img/structure/B3035477.png)
![{5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,6-dichlorobenzyl ether](/img/structure/B3035483.png)
![N-[[5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methylidene]hydroxylamine](/img/structure/B3035485.png)